Cas no 1214343-46-0 (5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid)
1214343-46-0 structure
Product Name:5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
CAS No:1214343-46-0
MF:C12H7F3N2O2
MW:268.191393136978
CID:4686205
Update Time:2023-08-14
5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
- 5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
-
- Inchi: 1S/C12H7F3N2O2/c13-12(14,15)9-4-8(6-17-10(9)11(18)19)7-2-1-3-16-5-7/h1-6H,(H,18,19)
- InChI Key: ZTQSZEZPOCWYPA-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=NC=C(C2C=NC=CC=2)C=1)(F)F
Computed Properties
- Exact Mass: 268.046
- Monoisotopic Mass: 268.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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